Cas no 109949-20-4 (1H-Benzimidazole-2-ethanethiol,6-fluoro-)

• Product Name: 1H-Benzimidazole-2-ethanethiol,6-fluoro-
• CAS No: 109949-20-4
• MF: C₉H₉FN₂S
• MW: 196.244563817978
• CID: 128643
• PubChem ID: 45078159
• Update Time: 2025-04-18

1H-Benzimidazole-2-ethanethiol,6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-ethanethiol,6-fluoro-
• 1H-Benzimidazole-2-ethanethiol,5-fluoro-(9CI)
• 2-(5-fluoro-1H-benzo[d]imidazol-2-yl)ethanethiol
• 109949-20-4

• Inchi： 1S/C9H9FN2S/c10-6-1-2-7-8(5-6)12-9(11-7)3-4-13/h1-2,5,13H,3-4H2,(H,11,12)
• InChI Key： QXIMVTUWJUABHR-UHFFFAOYSA-N
• SMILES： SCCC1=NC2C=CC(=CC=2N1)F

Computed Properties

• Exact Mass: 195.03934
• Monoisotopic Mass: 196.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.7A^2

Experimental Properties

• PSA: 25.78